N-(5-chloro-2-methoxyphenyl)-2-((2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-8,9-dimethoxy-[1,2,4]triazolo[1,5-c]quinazolin-5-yl)thio)acetamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-2-[[2-[2-(3,5-dimethylpyrazol-1-yl)ethyl]-8,9-dimethoxy-[1,2,4]triazolo[1,5-c]quinazolin-5-yl]sulfanyl]acetamide
• InChI: InChI=1S/C27H28ClN7O4S/c1-15-10-16(2)34(32-15)9-8-24-31-26-18-12-22(38-4)23(39-5)13-19(18)30-27(35(26)33-24)40-14-25(36)29-20-11-17(28)6-7-21(20)37-3/h6-7,10-13H,8-9,14H2,1-5H3,(H,29,36)
• InChI Key: GMQUNFYFPHKHGZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CCC2=NN3C(=N2)C4=CC(=C(C=C4N=C3SCC(=O)NC5=C(C=CC(=C5)Cl)OC)OC)OC)C
• Molecular Formula: C27H28ClN7O4S
• Molecular Weight: 582.1 g/mol

Description

N-(5-chloro-2-methoxyphenyl)-2-((2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-8,9-dimethoxy-[1,2,4]triazolo[1,5-c]quinazolin-5-yl)thio)acetamide is a useful research compound. Its molecular formula is C27H28ClN7O4S and its molecular weight is 582.08. The purity is usually 95%.
BenchChem offers high-quality N-(5-chloro-2-methoxyphenyl)-2-((2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-8,9-dimethoxy-[1,2,4]triazolo[1,5-c]quinazolin-5-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5-chloro-2-methoxyphenyl)-2-((2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-8,9-dimethoxy-[1,2,4]triazolo[1,5-c]quinazolin-5-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antihistaminic Activity Research has been conducted on similar heterocyclic compounds, such as the synthesis of 4-(3-methoxyphenyl)-1-substituted-4H-[1,2,4]triazolo[4,3-a]quinazolin-5-ones, which were found to possess significant H1-antihistaminic activity. These compounds, including 1-methyl-4-(3-methoxyphenyl)-4H-[1,2,4]triazolo[4,3-a]quinazolin-5-one, showed potential as prototypes for developing new classes of H1-antihistaminic agents, demonstrating superior potency and minimal sedation compared to chlorpheniramine maleate (Alagarsamy et al., 2009).

Antimicrobial and Antifungal Activities Further, compounds like pyrazoline and pyrazole derivatives, including those with [1,2,4]triazolo[3,4-c][1,2,4]triazino[5,6-b] structures, have been synthesized and tested for antimicrobial and antifungal activities. These studies revealed certain derivatives to exhibit significant efficacy against organisms such as E. coli and S. aureus, indicating their potential in developing new antimicrobial agents (Hassan, 2013).

Synthesis and Characterization for Antimicrobial Evaluation Another related area of research involves the synthesis of novel polynuclear pyrido[1',2':2,3][1,2,4]triazolo[1,5-c]quinazolines for antimicrobial evaluation. Such compounds have been synthesized starting from ethyl 1,2-diamino-5-cyano-4-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridine-3carboxylate and tested for their antimicrobial activity, contributing to the pool of candidates for new antimicrobial drugs (El‐Kazak & Ibrahim, 2013).

Insecticidal Properties Additionally, research on heterocycles incorporating thiadiazole moiety against pests like the cotton leafworm, Spodoptera littoralis, highlights the potential of such compounds in agricultural applications. This research demonstrates the versatility of heterocyclic compounds in addressing a range of biological targets and the importance of ongoing synthesis and evaluation (Fadda et al., 2017).